2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C14H15F2N3O2
• Molecular Weight: 295.28 g/mol
• IUPAC Name: 2-[3-(difluoromethyl)-5-methylpyrazol-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C14H15F2N3O2/c1-9-7-12(14(15)16)18-19(9)8-13(20)17-10-3-5-11(21-2)6-4-10/h3-7,14H,8H2,1-2H3,(H,17,20)
• InChI Key: RJFBCCASYZYZPA-UHFFFAOYSA-N
• SMILES: CC1=CC(=NN1CC(=O)NC2=CC=C(C=C2)OC)C(F)F

Description

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, also known as DFP-10825, is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is not fully understood. However, it has been suggested that the compound exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been shown to modulate the activity of ion channels, which are involved in the transmission of pain signals.
Biochemical and Physiological Effects:
2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. The compound has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been shown to reduce pain sensitivity in animal models of neuropathic pain and cancer pain.

Advantages and Limitations for Lab Experiments

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments. The compound is stable and can be easily synthesized in large quantities. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been shown to exhibit potent anti-inflammatory and analgesic effects in animal models, making it a valuable tool for studying the mechanisms of pain and inflammation. However, the limitations of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide include its limited solubility in water, which can make it challenging to use in certain experimental setups.

Future Directions

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is a promising compound that has the potential to be developed into a novel therapeutic agent for the treatment of pain and inflammation. Future research should focus on further elucidating the mechanism of action of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, as well as investigating its potential use in the treatment of neurodegenerative diseases. Other future directions for research include exploring the pharmacokinetics and pharmacodynamics of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, as well as developing more efficient synthesis methods for the compound.
Conclusion:
In conclusion, 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is a novel compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies, making it a valuable tool for studying the mechanisms of pain and inflammation. Future research should focus on further elucidating the mechanism of action of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide, as well as investigating its potential use in the treatment of neurodegenerative diseases.

Synthesis Methods

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide is a synthetic compound that can be prepared by following a multi-step synthesis method. The first step involves the synthesis of 3-(difluoromethyl)-5-methyl-1H-pyrazole, which is then reacted with N-(4-methoxyphenyl)acetamide to obtain 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide. The synthesis of 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has been reported in several research articles, and the compound has been synthesized using different methods with varying yields.

Scientific Research Applications

2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has been extensively studied for its potential therapeutic applications. The compound has been shown to exhibit potent anti-inflammatory and analgesic effects in preclinical studies. 2-[3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]-N-(4-methoxyphenyl)acetamide has also been investigated for its potential use in the treatment of neuropathic pain, cancer, and neurodegenerative diseases.